Cas no 53054-76-5 (2-(4-Pyridyl)ethanesulfonic Acid)

• Product Name: 2-(4-Pyridyl)ethanesulfonic Acid
• CAS No: 53054-76-5
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD00006452
• CID: 56341
• PubChem ID: 87574570
• Update Time: 2025-04-18

2-(4-Pyridyl)ethanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Sulfoethyl)-pyridine
• 2-(4-Pyridyl)ethanesulfonic acid
• 4-Pyridineethanesulphonic acid
• 2-(4-Pyridyl)ethanesulphonic acid
• 2-(4-Pyridyl)ethanesulfonic
• 2-Pyridin-4-ylethanesulfonic acid
• 4-Pyridineethanesulfonic acid
• 2-(pyridin-4-yl)ethanesulfonic acid
• 4-Pyridylethylsulfonic acid
• RTI6WS7BYC
• 4-Pyridyl-2-ethyl sulfonic acid
• RGIIAYDCZSXHGL-UHFFFAOYSA-N
• 2-(pyridin-4-yl)ethane-1-sulfonic acid
• 4-Pyridineethanesulfonicacid
• 4-(2-Sulfoethyl)pyridine
• NCIOpen2_001104
• 4-(2-Sulfoethyl)-py
• 4-pyridine ethane sulfonic acid
• FG-0451
• NS00032640
• FT-0616560
• NSC 87853
• SCHEMBL819155
• 2-(4-Pyridinyl)ethanesulfonic acid #
• NSC-87853
• UNII-RTI6WS7BYC
• 2-(4-Pyridyl)ethanesulfonic acid, 97%
• P0353
• NSC87853
• MFCD00006452
• 2-(Pyridin-4-yl)ethane-1-sulphonic acid
• W-105778
• 2-(pyridin-4-yl)ethanesulfonicacid
• .beta.-(4-Pyridyl)ethanesulfonic acid
• 53054-76-5
• CS-0313495
• AKOS005206915
• .GAMMA.-(2-SULFOETHYL)PYRIDINE
• 2-pyridin-1-ium-4-ylethanesulfonate
• D91950
• EINECS 258-331-3
• DTXSID9068823
• DB-052243
• beta-(4-Pyridyl)ethanesulfonic acid
• 4pyridylethylsulfonic acid
• ALBB-025873
• 2(4Pyridyl)ethanesulfonic acid
• GAMMA-(2-SULFOETHYL)PYRIDINE
• DTXCID1041346
• 4-(2-Sulfoethyl)pyridine; 4-Pyridylethylsulfonic Acid; NSC 87853; gamma-(2-Sulfoethyl)pyridine
• 2(4Pyridyl)ethanesulphonic acid
• STL452830
• 2-(4-Pyridyl)ethanesulfonic Acid

• MDL： MFCD00006452
• Inchi： 1S/C7H9NO3S/c9-12(10,11)6-3-7-1-4-8-5-2-7/h1-2,4-5H,3,6H2,(H,9,10,11)
• InChI Key： RGIIAYDCZSXHGL-UHFFFAOYSA-N
• SMILES： S(CCC1C=CN=CC=1)(=O)(=O)O
• BRN： 136690

Computed Properties

• Exact Mass: 187.03000
• Monoisotopic Mass: 187.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 297-299 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.573
• PSA: 75.64000
• LogP: 1.59270
• Solubility: Soluble

2-(4-Pyridyl)ethanesulfonic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 2585 8/PG 3
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)